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Compound Name: ) _
aminopropyl)methylamine

Cat. No.: B090873

An In-Depth Technical Guide to N,N-Bis(3-aminopropyl)methylamine in Polymer Chemistry

Introduction

N,N-Bis(3-aminopropyl)methylamine, commonly referred to by its acronym BAPMA or the
synonym 3,3'-Diamino-N-methyldipropylamine, is a versatile aliphatic amine that serves as a
critical building block and crosslinking agent in the field of polymer chemistry.[1] Identified by its
CAS Number 105-83-9, this compound's unique molecular architecture, which features two
primary amine groups and a central tertiary amine, imparts a trifunctionality that is highly
sought after for creating complex, high-performance polymer systems. Its utility spans a wide
range of applications, from curing epoxy resins to synthesizing advanced dendritic polymers
and chelating agents.[2] This guide provides a comprehensive technical overview of BAPMA,
detailing its core properties, reactivity, key applications, and practical experimental protocols for
researchers and industry professionals.

Core Molecular Attributes and Physicochemical
Properties

The structure of BAPMA is the foundation of its chemical utility. It consists of a central
methylamino group linked to two propyl chains, each terminated by a primary amine. This
arrangement provides three distinct nitrogen sites for chemical reactions.
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Caption: Molecular Structure of N,N-Bis(3-aminopropyl)methylamine.

The key physicochemical properties of BAPMA are summarized in the table below, providing
essential data for its handling and use in formulations.

Property Value References
CAS Number 105-83-9 [1]

Molecular Formula C7H19N3 [11(31[4]
Molecular Weight 145.25 g/mol [1103114]
Appearance Colorless to light yellow liquid [5]

Boiling Point 110-112 °C at 6 mmHg [6][7]
Density ~0.901 g/mL at 25 °C [6][7]
Refractive Index n20/D ~1.4725 [6][7]

Water Solubility Completely miscible [5]

Amine Hydrogen Equivalent

] ~36.31 g/eq
Weight (AHEW)

The Chemistry of a Trifunctional Amine: Reactivity
Explained

The versatility of BAPMA originates from the distinct reactivity of its nitrogen atoms.
Understanding these roles is crucial for designing and controlling polymerization reactions.

e Primary Amines (-NH2): The two terminal primary amines are the most reactive sites for most
applications. Each contains two active hydrogen atoms that can readily participate in
nucleophilic addition reactions with epoxides or condensation reactions with carboxylic acids
and isocyanates.[3] These groups are the primary drivers of chain extension and
crosslinking.

o Tertiary Amine (-N(CHs)-): The central tertiary amine lacks active hydrogens and therefore
does not directly react with epoxides or isocyanates to form polymer linkages.[8] However, it
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serves two critical functions:

o Branching Point: It provides a built-in, stable branch point in the polymer backbone, which
is essential for creating non-linear architectures like dendrimers and hyperbranched
polymers.[9]

o Catalytic Center: Tertiary amines are known to catalyze the ring-opening polymerization of
epoxides, which can accelerate curing, especially at elevated temperatures.[8][10]

N,N-Bis(3-aminopropyl)methylamine

One Tertiary Amine (-N(CHs)-)

Two Primary Amines (-NHz)

Curing Catalyst

Structural Branching Point

Nucleophilic Attack

Crosslinking &
Chain Extension

Click to download full resolution via product page

Caption: Functional roles of the amine groups in BAPMA.

Key Applications in Polymer Science
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BAPMA's unique structure makes it a valuable component in several areas of polymer
synthesis.

Epoxy Resin Curing Agent

The most prominent application of BAPMA is as a curing agent, or hardener, for epoxy resins.
The curing process transforms the liquid resin into a rigid, three-dimensional thermoset polymer
with high mechanical strength and thermal stability.[10][11]

Mechanism of Action: The reaction proceeds via a nucleophilic attack where the active
hydrogen of a primary amine opens an epoxide ring, forming a secondary amine and a
hydroxyl group. This newly formed secondary amine still has an active hydrogen and can react
with a second epoxide ring.[8][10] With four active hydrogens per molecule, BAPMA can create
a dense, robust cross-linked network. This high functionality results in polymers with excellent
chemical resistance, durability, and adhesion, making them ideal for high-performance
coatings, adhesives, electrical potting compounds, and fiber-reinforced composites.

Step 1: Primary Amine Attack Step 2: Secondary Amine Attack

Cross-linked Polymer Network ]

BAPMA (R-NHz) +Epoxy Resin Active Hydrogen on R-NH: attacks epoxide ring {—>| Active Hydrogen on R-NH-R' attacks another epoxide ring

'[ High Strength | Thermal Stability | Chemical Resistance ]

Forms Secondary Amine (R-NH-R') and Hydroxyl Group (-OH) Forms Tertiary Amine and another -OH group

Click to download full resolution via product page

Caption: Reaction mechanism for epoxy curing with an amine hardener.

Monomer for Polyamides and Polyurethanes

As a diamine, BAPMA serves as a building block for other important polymer families. It can be
reacted with:

» Diacids or their derivatives: This polycondensation reaction forms polyamides, where the
branching introduced by BAPMA's tertiary amine can disrupt chain packing, leading to
polymers with increased flexibility and toughness.

» Diisocyanates: This reaction produces polyureas. BAPMA is also used to prepare cationic
stabilized polyurethane dispersions.[12]
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These polymers find use in elastomers, adhesives, and engineering plastics where durability
and chemical resistance are required.

Core/Branching Unit in Dendrimer Synthesis

Dendrimers are highly branched, monodisperse macromolecules with a well-defined, spherical
structure.[9][13] Polyamidoamine (PAMAM) dendrimers are among the most studied and were
the first to be commercialized.[13] BAPMA's trifunctional nature makes it an excellent candidate
to act as a branching unit in the synthesis of these complex architectures.[9]

The most common synthetic route is the divergent method, which builds the dendrimer
outwards from a core molecule in a series of repetitive steps or "generations."[14][15] Each
two-step sequence typically involves:

» Michael Addition: The primary amine surface reacts with an acrylate ester (e.g., methyl
acrylate), resulting in an ester-terminated, half-generation dendrimer.[14][15]

» Amidation: The new ester groups are reacted with an excess of a diamine (e.g.,
ethylenediamine), converting the surface back to a primary amine-terminated, full-generation
dendrimer with double the number of surface groups.[14][15]
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Caption: Divergent synthesis workflow for PAMAM dendrimers.

Field-Proven Protocol: Stoichiometric Curing of a
Bisphenol A Epoxy Resin

This protocol describes a standard laboratory procedure for curing a common epoxy resin
using BAPMA, emphasizing the critical importance of stoichiometry for achieving optimal
properties.

Causality Behind Experimental Choices: The ratio of amine hardener to epoxy resin is the most
critical parameter in a formulation.[8] This ratio is determined by the number of reactive amine
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hydrogens and the number of epoxy groups. An off-ratio mix will result in an incompletely cured
polymer with poor mechanical properties, reduced chemical resistance, and a lower glass
transition temperature. The stoichiometric amount is calculated using the Amine Hydrogen
Equivalent Weight (AHEW) of the curative and the Epoxy Equivalent Weight (EEW) of the
resin.

Protocol

o Objective: To prepare a fully cured, high-performance thermoset polymer from diglycidyl
ether of bisphenol A (DGEBA) resin and BAPMA hardener.

o Materials & Equipment:
o Diglycidyl ether of bisphenol A (DGEBA) resin (e.g., EEW = 185 g/eq)

o N,N-Bis(3-aminopropyl)methylamine (BAPMA) (AHEW = 145.25 g/mol / 4 active H =
36.31 g/eq)

o Disposable mixing cup and stirring rod
o Electronic balance (0.01 g resolution)
o Vacuum desiccator (for degassing)
o Curing oven

o Step 1: Stoichiometric Calculation

o The required amount of amine hardener, expressed as Parts per Hundred Resin (PHR), is
calculated with the following formula:[8]

PHR = (AHEW / EEW) x 100
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o For this example:

PHR = (36.31 g/eq / 185 g/eq) x 100 = 19.6 PHR

o This means 19.6 grams of BAPMA are required for every 100 grams of DGEBA resin.

e Step 2: Compounding

[e]

Place the mixing cup on the electronic balance and tare it.

o

Accurately weigh 100.00 g of the DGEBA resin into the cup.

[¢]

Based on the calculation, accurately add 19.60 g of BAPMA to the resin.

[¢]

Thoroughly mix the two components with the stirring rod for 3-5 minutes. Scrape the sides
and bottom of the cup to ensure a homogeneous mixture. The mixture will generate some
heat (exotherm).

o Step 3: Degassing

o Place the mixing cup inside a vacuum desiccator.

o Apply vacuum to remove any air bubbles incorporated during mixing. Bubbles will rise and
burst.

o Once bubbling subsides, slowly release the vacuum.

e Step 4: Curing

o Pour the mixed, degassed epoxy into a mold or onto the desired substrate.

o Allow the mixture to cure at ambient temperature (25 °C) for 24 hours. During this time, it
will gel and harden.
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o For optimal properties, perform a post-cure by placing the hardened epoxy in an oven at
80-100 °C for 2-4 hours. This completes the crosslinking reaction.

o Step 5: Self-Validation and Characterization

o Visual Inspection: The final product should be a rigid, transparent, amber-colored solid
with no tackiness.

o Hardness Test: Measure the Shore D hardness. A fully cured system should yield a high
value (typically >80D).

o Thermal Analysis: Use Differential Scanning Calorimetry (DSC) to determine the glass
transition temperature (Tg). A sharp, high Tg confirms a high degree of cure.

Safety, Handling, and Storage
BAPMA is a hazardous chemical and requires strict safety protocols.
e Primary Hazards:

o Corrosive: Causes severe skin burns and eye damage.[1][16]

o Toxic: Toxic if inhaled or in contact with skin.[1][6]

o Harmful: Harmful if swallowed.[1]

¢ Personal Protective Equipment (PPE):

[¢]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).[17]

[¢]

Eye/Face Protection: Use tightly fitting safety goggles and a face shield.[16][17]

o

Skin and Body Protection: Wear a lab coat or chemical-resistant apron.

o

Respiratory Protection: Use in a well-ventilated area or with a respirator equipped with an
appropriate filter for organic vapors/amines.[17]

o Storage:
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o Store in a tightly sealed container in a cool, dry, dark place.[18]

o Keep under an inert atmosphere (e.g., nitrogen) to prevent degradation from atmospheric
moisture and carbon dioxide.[3][18]

Conclusion

N,N-Bis(3-aminopropyl)methylamine is a foundational molecule in modern polymer science.
Its trifunctional nature, combining two reactive primary amines with a stable tertiary amine
branching point, provides formulators with a powerful tool to design materials with superior
performance characteristics. From creating robust epoxy thermosets to building intricate
dendritic architectures, BAPMA's predictable reactivity and versatility ensure its continued
importance in the development of advanced polymers for a multitude of industrial and research
applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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